2-(pyrimidin-2-ylthio)-N'-{(1E)-[3-(thietan-3-yloxy)phenyl]methylene}acetohydrazide

• Molecular Formula: C16H16N4O2S2
• Molecular Weight: 360.5 g/mol
• IUPAC Name: 2-pyrimidin-2-ylsulfanyl-N-[(E)-[3-(thietan-3-yloxy)phenyl]methylideneamino]acetamide
• InChI: InChI=1S/C16H16N4O2S2/c21-15(11-24-16-17-5-2-6-18-16)20-19-8-12-3-1-4-13(7-12)22-14-9-23-10-14/h1-8,14H,9-11H2,(H,20,21)/b19-8+
• InChI Key: LWNDBXQWUNQZME-UFWORHAWSA-N
• Isomeric SMILES: C1C(CS1)OC2=CC=CC(=C2)/C=N/NC(=O)CSC3=NC=CC=N3
• Canonical SMILES: C1C(CS1)OC2=CC=CC(=C2)C=NNC(=O)CSC3=NC=CC=N3
• solubility: 20.1 [ug/mL] (The mean of the results at pH 7.4)

Description

2-(PYRIMIDIN-2-YLSULFANYL)-N’-[(E)-[3-(THIETAN-3-YLOXY)PHENYL]METHYLIDENE]ACETOHYDRAZIDE is a complex organic compound that has garnered interest in various fields of scientific research

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(PYRIMIDIN-2-YLSULFANYL)-N’-[(E)-[3-(THIETAN-3-YLOXY)PHENYL]METHYLIDENE]ACETOHYDRAZIDE typically involves multiple steps, including the formation of intermediate compoundsReaction conditions such as temperature, solvent, and catalysts are carefully controlled to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis techniques, including continuous flow reactors and automated synthesis systems. These methods allow for the efficient production of the compound while maintaining strict quality control standards .

Chemical Reactions Analysis

Types of Reactions

2-(PYRIMIDIN-2-YLSULFANYL)-N’-[(E)-[3-(THIETAN-3-YLOXY)PHENYL]METHYLIDENE]ACETOHYDRAZIDE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into its corresponding thiol or amine derivatives.

Substitution: Nucleophilic substitution reactions can introduce different functional groups into the molecule.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and nucleophiles like amines and thiols. Reaction conditions such as temperature, pH, and solvent choice are optimized to achieve the desired transformations .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce thiol or amine derivatives .

Scientific Research Applications

2-(PYRIMIDIN-2-YLSULFANYL)-N’-[(E)-[3-(THIETAN-3-YLOXY)PHENYL]METHYLIDENE]ACETOHYDRAZIDE has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe or enzyme inhibitor.

Medicine: Explored for its potential therapeutic properties, including anti-cancer and anti-inflammatory activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(PYRIMIDIN-2-YLSULFANYL)-N’-[(E)-[3-(THIETAN-3-YLOXY)PHENYL]METHYLIDENE]ACETOHYDRAZIDE involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

Similar Compounds

• 2-(PYRIMIDIN-2-YLSULFANYL)ETHANIMIDAMIDE
• 3-(4,6-DIMETHYL-PYRIMIDIN-2-YLSULFANYL)-4-HO-PENT-3-EN-2-ONE

Uniqueness

Compared to similar compounds, 2-(PYRIMIDIN-2-YLSULFANYL)-N’-[(E)-[3-(THIETAN-3-YLOXY)PHENYL]METHYLIDENE]ACETOHYDRAZIDE stands out due to its unique combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.